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Compound of Interest

Compound Name: Silver sulfate

Cat. No.: B103943 Get Quote

A Technical Guide to Silver Sulfate (Ag₂SO₄)
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical properties of silver sulfate, with a

specific focus on its chemical formula and molecular weight. It includes a procedural outline for

its synthesis and purification, presented for an audience with a professional background in

chemistry and pharmaceutical sciences.

Core Chemical Properties
Silver sulfate is an inorganic compound that presents as a white, crystalline solid. It is notable

for its low solubility in water. The compound is formed from the silver(I) cation (Ag⁺) and the

sulfate anion (SO₄²⁻).

The fundamental chemical data for silver sulfate is summarized in the table below. This

information is critical for stoichiometric calculations in experimental research and drug

development processes.
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Parameter Value Notes

Chemical Formula Ag₂SO₄[1][2][3]

Composed of two silver atoms,

one sulfur atom, and four

oxygen atoms.

Molecular Weight 311.80 g/mol [2][4]
Also cited as 311.79 g/mol [1]

and 311.7990 g/mol .[5]

Appearance Colorless to white solid[1]
Darkens upon exposure to

light and air.[1]

CAS Number 10294-26-5[4]

Density 5.45 g/cm³[2]

Melting Point 652.2 °C[2]

Boiling Point 1,085 °C (decomposes)[2]

Water Solubility 0.83 g/100 mL at 25 °C[1][2]
Considered to have low

solubility.

Synthesis and Purification
Silver sulfate is typically synthesized through a precipitation reaction involving an aqueous

solution of silver nitrate and sulfuric acid.[1][2] Subsequent purification can be achieved

through recrystallization.

This protocol details the laboratory-scale synthesis of silver sulfate via the reaction of silver

nitrate with sulfuric acid.

Materials:

Silver nitrate (AgNO₃)

Concentrated sulfuric acid (H₂SO₄, ~95-98%)

Deionized water

Beakers
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Stirring rod

Apparatus for vacuum filtration (Büchner funnel, filter flask, etc.)

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant

gloves.

Procedure:

Prepare Silver Nitrate Solution: Dissolve a precisely weighed amount of silver nitrate in

deionized water in a beaker. The concentration will depend on the desired yield.

Acid Addition: While stirring continuously, slowly add a stoichiometric amount of concentrated

sulfuric acid to the silver nitrate solution. To mitigate heat generation, this step can be

performed in an ice bath.[6] The reaction is as follows: 2 AgNO₃(aq) + H₂SO₄(aq) →

Ag₂SO₄(s) + 2 HNO₃(aq)[1][2]

Precipitation: Upon addition of sulfuric acid, a white precipitate of silver sulfate will form.

Continue stirring for a period to ensure the reaction goes to completion.

Isolation: Isolate the silver sulfate precipitate from the nitric acid-containing supernatant by

vacuum filtration.

Washing: Wash the collected precipitate with small portions of cold deionized water to

remove residual nitric acid and any unreacted silver nitrate.

Drying: Dry the purified silver sulfate, for instance, in a desiccator or a low-temperature

oven.

For applications requiring high purity, the synthesized silver sulfate can be further purified by

recrystallization from concentrated sulfuric acid, a process that effectively removes trace nitrate

impurities.[2]

Materials:

Crude silver sulfate

Concentrated sulfuric acid (H₂SO₄)
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Apparatus for hot gravity filtration

Crystallizing dish

Appropriate PPE

Procedure:

Dissolution: In a fume hood, gently heat a minimal amount of concentrated sulfuric acid. Add

the crude silver sulfate to the hot acid until it completely dissolves. Silver sulfate is soluble

in concentrated sulfuric acid.[1]

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration of

the solution.

Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room

temperature. As the solution cools, the solubility of silver sulfate decreases, leading to the

formation of purified crystals.

Isolation: Collect the recrystallized silver sulfate using vacuum filtration.

Drying: Carefully dry the final product to remove any residual sulfuric acid.

Process Visualization
The logical workflow for the synthesis and purification of silver sulfate is illustrated below. This

diagram outlines the key steps from reactants to the final, purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b103943?utm_src=pdf-custom-synthesis
https://www.sciencemadness.org/smwiki/index.php/Silver_sulfate
https://en.wikipedia.org/wiki/Silver_sulfate
https://patents.google.com/patent/WO2007117625A2/en
https://patents.google.com/patent/WO2007117625A2/en
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/Solutions_and_Mixtures/Case_Studies/RECRYSTALLIZATION
https://vadic.vigyanashram.blog/2022/12/10/synthesis-and-standardization-of-silver-sulfate/
https://patents.google.com/patent/JPH11236218A/en
https://www.benchchem.com/product/b103943#chemical-formula-and-molecular-weight-of-silver-sulfate
https://www.benchchem.com/product/b103943#chemical-formula-and-molecular-weight-of-silver-sulfate
https://www.benchchem.com/product/b103943#chemical-formula-and-molecular-weight-of-silver-sulfate
https://www.benchchem.com/product/b103943#chemical-formula-and-molecular-weight-of-silver-sulfate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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